Cas no 2098033-71-5 (6-(2-Aminoethoxy)-N-methylpyrimidin-4-amine)

• Product Name: 6-(2-Aminoethoxy)-N-methylpyrimidin-4-amine
• CAS No: 2098033-71-5
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 4776104
• Update Time: 2025-05-27

6-(2-Aminoethoxy)-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-aminoethoxy)-N-methylpyrimidin-4-amine
• 6-(2-Aminoethoxy)-N-methylpyrimidin-4-amine

• Inchi： 1S/C7H12N4O/c1-9-6-4-7(11-5-10-6)12-3-2-8/h4-5H,2-3,8H2,1H3,(H,9,10,11)
• InChI Key： SLWHGFYDTJFUJS-UHFFFAOYSA-N
• SMILES： O(C1C=C(N=CN=1)NC)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• XLogP3: -0.1
• Topological Polar Surface Area: 73.1

Additional information on 6-(2-Aminoethoxy)-N-methylpyrimidin-4-amine

Recent Advances in the Study of 6-(2-Aminoethoxy)-N-methylpyrimidin-4-amine (CAS: 2098033-71-5)

The compound 6-(2-Aminoethoxy)-N-methylpyrimidin-4-amine (CAS: 2098033-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and aminoethoxy side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 6-(2-Aminoethoxy)-N-methylpyrimidin-4-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both efficiency and purity. The researchers employed a multi-step process involving the functionalization of the pyrimidine ring, followed by the introduction of the aminoethoxy moiety. This advancement is expected to facilitate large-scale production for preclinical and clinical studies.

Pharmacological investigations have revealed that 6-(2-Aminoethoxy)-N-methylpyrimidin-4-amine exhibits potent inhibitory activity against specific kinase targets, making it a candidate for oncology therapeutics. In vitro and in vivo studies demonstrated its ability to selectively inhibit aberrant signaling pathways in cancer cells, leading to apoptosis and reduced tumor growth. These findings were corroborated by a recent preprint on bioRxiv, which highlighted the compound's efficacy in xenograft models of breast cancer.

Beyond oncology, researchers are exploring the compound's potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that 6-(2-Aminoethoxy)-N-methylpyrimidin-4-amine modulates neuroinflammatory responses by targeting microglial activation. This suggests a possible application in conditions like Alzheimer's disease, where neuroinflammation plays a critical role. However, further studies are needed to validate these effects in more complex models.

Despite these promising results, challenges remain in the development of 6-(2-Aminoethoxy)-N-methylpyrimidin-4-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focusing on structural modifications and formulation strategies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 6-(2-Aminoethoxy)-N-methylpyrimidin-4-amine (CAS: 2098033-71-5) represents a versatile scaffold with broad therapeutic potential. Recent advancements in its synthesis and mechanistic understanding have paved the way for further exploration in both oncology and neurology. As research continues, this compound may emerge as a key player in the development of next-generation therapeutics.